Cas no 2694747-19-6 (ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate)

• Product Name: ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate
• CAS No: 2694747-19-6
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5616913
• PubChem ID: 165951015
• Update Time: 2025-06-13

ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2694747-19-6
• ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate
• EN300-31380656

• Inchi： 1S/C10H16N4O2/c1-2-16-10(15)9-12-7-13-14(9)8-3-5-11-6-4-8/h7-8,11H,2-6H2,1H3
• InChI Key： KGHUCBRLRWYRJE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC=NN1C1CCNCC1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69Ų

Additional information on ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate

Research Brief on Ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate (CAS: 2694747-19-6)

Ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate (CAS: 2694747-19-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate involves a multi-step process that typically includes the condensation of piperidine-4-carboxylic acid derivatives with triazole precursors. Recent studies have optimized this synthesis to improve yield and purity, making the compound more accessible for further pharmacological evaluation. The structural features of this compound, such as the presence of a triazole ring and a piperidine scaffold, are believed to contribute to its bioactivity, particularly in targeting protein kinases and bacterial enzymes.

In vitro studies have demonstrated that ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate exhibits significant inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. For instance, preliminary data suggest that this compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are critical regulators of cell proliferation and inflammation. These findings highlight the potential of this compound as a lead molecule for the development of novel kinase inhibitors.

Additionally, recent research has explored the antimicrobial properties of ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate. Studies have shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve the disruption of bacterial cell wall synthesis and inhibition of essential bacterial enzymes, making it a promising candidate for further development as an antimicrobial agent.

Despite these promising findings, further research is needed to fully elucidate the pharmacokinetic and toxicological profiles of ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate. Current studies are focused on optimizing its chemical structure to enhance bioavailability and reduce potential side effects. Moreover, in vivo studies are underway to evaluate its efficacy and safety in animal models, which will be critical for advancing this compound into clinical trials.

In conclusion, ethyl 1-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate (CAS: 2694747-19-6) represents a promising scaffold for the development of novel therapeutics targeting kinases and bacterial infections. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further investigation in drug discovery. Continued research efforts will be essential to unlock its full therapeutic potential and address the remaining challenges in its development.